
Chemical Identity and Properties of 6-Methyl-1-
heptanol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 6-Methyl-1-heptanol

CAS No.: 26952-21-6
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Get Quote

The table below summarizes the key identifiers and calculated physical properties of 6-Methyl-1-heptanol

as found in chemical databases.

Property Value / Description

CAS Number 1653-40-3 [1] [2] [3]

Molecular Formula C₈H₁₈O [1] [2] [4]

Molecular Weight 130.23 g/mol [1] [4]

IUPAC Name 6-methylheptan-1-ol [3]

Boiling Point 187 - 189 °C @ 760 mm Hg [3] [4]

Density 0.8175 [4]

log P (o/w) 2.721 (est) [3] / 2.195 [2]

Classification Oxygen-containing monoterpene / branched-chain fatty alcohol [5] [1]
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6-Methyl-1-heptanol has been identified as a constituent of castoreum, the yellowish exudate from the

castor sacs of mature North American beavers (Castor canadensis) [5] [6]. It is characterized as one of the

oxygen-containing monoterpenes that contribute to the unique odor profile of the substance [5] [7] [6].

A key 1995 study by Tang, Webster, and Müller-Schwarze specifically analyzed the neutral compounds from

male castoreum. The following workflow outlines the experimental procedures they used to isolate and

identify 6-Methyl-1-heptanol and other compounds [8] [9]:
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In this study, the identities of the isolated compounds, including 6-Methyl-1-heptanol, were confirmed by

comparing their analytical properties with those of authentic, synthetically produced compounds [8] [9]. This
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research identified 13 neutral compounds that had not been previously reported in castoreum [9].

Context and Significance of the Finding

Dietary Origin: The chemical compounds found in castoreum, including 6-Methyl-1-heptanol, are

gathered from the beaver's plant-based diet [5] [7]. This indicates that the compound is not
synthesized by the beaver itself but is metabolically processed from ingested plant matter.

Role in Perfumery: In its traditional and modern use, castoreum is valued in perfumery for its warm,
animalic, leather-like note [7]. The complex mixture of compounds, of which 6-Methyl-1-heptanol is a

part, contributes to this deep, sensual aroma used in leather, woody, and oriental fragrance
compositions [5] [7].

Conclusion

In summary, 6-Methyl-1-heptanol is a verified natural component of castoreum, identified through rigorous

analytical techniques including GC, GC-MS, and NMR, with confirmation via synthesis of authentic

standards [8] [9]. Its presence is attributed to the beaver's consumption of plants.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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